Cas no 2228608-53-3 (1-(6-chloropyrazin-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-(6-chloropyrazin-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2228608-53-3
• MF: C₁₁H₁₁ClF₂N₂O₂
• MW: 276.667048692703
• CID: 5891588
• PubChem ID: 165734486
• Update Time: 2025-06-29

1-(6-chloropyrazin-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloropyrazin-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid
• 2228608-53-3
• EN300-1952334

• Inchi： 1S/C11H11ClF2N2O2/c12-8-6-15-5-7(16-8)10(9(17)18)1-3-11(13,14)4-2-10/h5-6H,1-4H2,(H,17,18)
• InChI Key： AFXUDJQUNASISC-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C2(C(=O)O)CCC(CC2)(F)F)=N1

Computed Properties

• Exact Mass: 276.0477116g/mol
• Monoisotopic Mass: 276.0477116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.1Ų

Additional information on 1-(6-chloropyrazin-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid

Introduction to 1-(6-Chloropyrazin-2-yl)-4,4-difluorocyclohexane-1-carboxylic Acid (CAS No. 2228608-53-3)

1-(6-Chloropyrazin-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2228608-53-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of new drugs for the treatment of chronic diseases and infections.

The molecular structure of 1-(6-Chloropyrazin-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid consists of a cyclohexane ring substituted with two fluorine atoms at the 4-position and a carboxylic acid group at the 1-position. The pyrazine moiety, which is attached to the cyclohexane ring via a carbon-carbon bond, contains a chlorine atom at the 6-position. This combination of functional groups imparts distinct chemical and biological properties to the compound, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological properties of 1-(6-Chloropyrazin-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(6-Chloropyrazin-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid has also shown promise in antimicrobial research. Studies have indicated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. This makes it a potential candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic profile of 1-(6-Chloropyrazin-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid has been extensively studied to evaluate its suitability for clinical use. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. It also shows low toxicity in animal models, suggesting a wide therapeutic window and minimal side effects.

To further explore the therapeutic potential of 1-(6-Chloropyrazin-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid, several clinical trials are currently underway. These trials aim to assess the safety and efficacy of the compound in human subjects with various conditions. Early results from phase I trials have been promising, with no significant adverse events reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into its effectiveness in treating specific diseases.

The synthesis of 1-(6-Chloropyrazin-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid involves a series of well-defined chemical reactions. The key steps include the formation of the cyclohexane ring with fluorine substitution, followed by the introduction of the pyrazine moiety through a coupling reaction. Optimized synthetic routes have been developed to ensure high yields and purity, making large-scale production feasible for commercial applications.

In conclusion, 1-(6-Chloropyrazin-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2228608-53-3) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.